Cas no 58880-25-4 (Arjungenin)

• Product Name: Arjungenin
• CAS No: 58880-25-4
• MF: C₃₀H₄₈O₆
• MW: 504.698530197144
• MDL: MFCD13186874
• CID: 837738
• PubChem ID: 12444386
• Update Time: 2025-09-27

Arjungenin Chemical and Physical Properties

Names and Identifiers

• Arjungenin
• ARJUGENIN
• (2alpha,3beta,4beta,19alpha)-2,3,19,23-Tetrahydroxyolean-12-en-28-oic acid
• Olean-12-en-28-oic acid, 2,3,19,23-tetrahydroxy-, (2.alpha.,3.beta.,4.beta.,19.alpha.)-
• olean-12-en-28-oic acid, 2,3,19,23-tetrahydroxy-, (2alpha,3beta,19alpha)-
• Olean-12-en-28-oic acid, 2,3,19,23-tetrahydroxy-, (2alpha,3beta,4beta,19alpha)-
• 2alpha,19alpha,23-Trihydroxyoleanolic acid
• W5DUN7969Q
• Arjungenin, analytical standard
• (+)-Arjungenin
• CHEMBL499598
• SCHEMBL564732
• 2.ALPHA.,19.ALPHA.,23-TRIHYDROXYOLEANOLIC ACID
• Olean-12-en-28-oic acid, 2,3,19,23-tetrahydroxy-, (2alpha,3beta,4alpha,19alpha)-
• AKOS037515036
• OLEAN-12-EN-28-OIC ACID, 2,3,19,23-TETRAHYDROXY-, (2.ALPHA.,3.BETA.,4.ALPHA.,19.ALPHA.)-
• UNII-W5DUN7969Q
• CS-0032658
• NS00097287
• (1S,4aR,6aR,6aS,6bR,8aR,9R,10R,11R,12aR,14bS)-1,10,11-trihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• HY-N4294
• DTXSID901318344
• 58880-25-4
• MS-29378
• Sericic acid
• 2?,19?,23-Trihydroxyoleanolic acid
• 2,3,19,23-Tetrahydroxy-12-oleanen-28-oic acid; (2α,3β,19α)-form
• ConMedNP.2468
• Buergericic acid
• G13828
• (1S,4AR,6AS,6BR,8AR,9R,10R,11R,12AR,12BR,14BS)-1,10,11-TRIHYDROXY-9-(HYDROXYMETHYL)-2,2,6A,6B,9,12A-HEXAMETHYL-1,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLIC ACID
• DA-61209

• MDL： MFCD13186874
• Inchi： 1S/C30H48O6/c1-25(2)11-13-30(24(35)36)14-12-28(5)17(21(30)23(25)34)7-8-20-26(3)15-18(32)22(33)27(4,16-31)19(26)9-10-29(20,28)6/h7,18-23,31-34H,8-16H2,1-6H3,(H,35,36)/t18-,19-,20-,21-,22+,23+,26+,27+,28-,29-,30+/m1/s1
• InChI Key： IFIQVSCCFRXSJV-NWCCWSSZSA-N
• SMILES： O[C@H]1[C@@H](C[C@@]2(C)[C@H]([C@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)[C@H]([C@H]4C3=CC[C@@H]12)O)O

Computed Properties

• Exact Mass: 504.345
• Monoisotopic Mass: 504.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• Molecular Weight: 504.7
• XLogP3: 4.5

Experimental Properties

• Color/Form: Powder
• Density: 1.23
• Boiling Point: 639.348°C at 760 mmHg
• Flash Point: 354.467°C
• Refractive Index: 1.593
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

Arjungenin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids